In situ SAXS studies of a prototypical RAFT aqueous dispersion polymerization formulation: monitoring the evolution in copolymer morphology during polymerization-induced self-assembly†
Chemical Science Pub Date: 2020-09-18 DOI: 10.1039/D0SC03411H
Abstract
Small-angle X-ray scattering (SAXS) is used to characterize the in situ formation of diblock copolymer spheres, worms and vesicles during reversible addition–fragmentation chain transfer (RAFT) aqueous dispersion polymerization of 2-hydroxypropyl methacrylate at 70 °C using a poly(glycerol monomethacrylate) steric stabilizer. 1H NMR spectroscopy indicates more than 99% HPMA conversion within 80 min, while transmission electron microscopy and dynamic light scattering studies are consistent with the final morphology being pure vesicles. Analysis of time-resolved SAXS patterns for this prototypical polymerization-induced self-assembly (PISA) formulation enables the evolution in copolymer morphology, particle diameter, mean aggregation number, solvent volume fraction, surface density of copolymer chains and their mean inter-chain separation distance at the nanoparticle surface to be monitored. Furthermore, the change in vesicle diameter and membrane thickness during the final stages of polymerization supports an ‘inward growth’ mechanism.
Recommended Literature
- [1] The thio-adduct facilitated, enzymatic kinetic resolution of 4-hydroxycyclopentenone and 4-hydroxycyclohexenone†
- [2] A divergent and metal free synthesis of sulfoximine tethered imidazoles, imidazopyridines, imidazothiazoles, imidazobenzothiazines, thiazoles and selenazoles†‡
- [3] An olefin-based multi-component reaction to yield 1,2-azaborolidine derivatives†
- [4] Current research and future perspectives of phytase bioprocessing
- [5] Synthesis, structures and ab initio studies of selenium and tellurium bis(carbodithioates and carbothioates)†
- [6] Enhancing the organic thin-film transistor performance of diketopyrrolopyrrole–benzodithiophene copolymers via the modification of both conjugated backbone and side chain†
- [7] Pd–Co nanoalloys nested on CuO nanosheets for efficient electrocatalytic N2 reduction and room-temperature Suzuki–Miyaura coupling reaction†
- [8] Photocatalytic reduction of CO2 with H2O over a graphene-modified NiOx–Ta2O5 composite photocatalyst: coupling yields of methanol and hydrogen†
- [9] Long-chain polyunsaturated fatty acids and extensively hydrolyzed casein-induced browning in a Ucp-1 reporter mouse model of obesity†
- [10] FeCl3-catalyzed oxidative decarboxylation of aryl/heteroaryl acetic acids: preparation of selected API impurities†
Journal Name：Chemical Science
Research Products
-
CAS no.: 131633-88-0
-
CAS no.: 126840-22-0
